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Compound of Interest

Compound Name: Arsenic sulfide

Cat. No.: B1217354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of arsenic
sulfide (As₂S₃), a compound of significant interest in various scientific fields, including

materials science and pharmacology. This document details the solubility of arsenic trisulfide in

aqueous and organic solvents, outlines experimental protocols for solubility determination, and

illustrates the chemical pathways of its dissolution.

Executive Summary
Arsenic trisulfide (As₂S₃), also known as orpiment, is a bright yellow to orange solid. Its

solubility is a critical parameter influencing its bioavailability, reactivity, and potential

applications. This guide consolidates available data on its solubility in water, acidic and alkaline

solutions, and organic solvents. It is established that arsenic trisulfide is practically insoluble in

water but demonstrates significant solubility in alkaline solutions and certain organic solvents,

primarily due to chemical reactions leading to the formation of soluble complexes.

Solubility of Arsenic Trisulfide
The solubility of arsenic trisulfide is highly dependent on the nature of the solvent and the

physicochemical conditions, such as temperature and pH.
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Arsenic trisulfide is sparingly soluble in pure water. The low solubility is a key factor in its

reduced toxicity in its pure, solid form.

Table 1: Quantitative Solubility of Arsenic Trisulfide in Water

Solvent
Temperat
ure (°C)

Solubility
(g/L)

Molar
Solubility
(mol/L)

Ksp pKsp
Referenc
e

Water 18 0.0005 2.03 x 10⁻⁶
2.90 x

10⁻⁷²
71.54 [1]

The dissolution of arsenic trisulfide in water is an equilibrium process governed by its solubility

product constant (Ksp). The dissolution equation is as follows:

As₂S₃(s) ⇌ 2As³⁺(aq) + 3S²⁻(aq)[2]

The extremely small Ksp value underscores its poor solubility in water.[2]

Solubility in Acidic Solutions
Arsenic trisulfide shows limited solubility in non-oxidizing acids like hydrochloric acid (HCl),

particularly when the acid is hot.[3] The dissolution process involves a chemical reaction that

produces arsenic trichloride (AsCl₃) and hydrogen sulfide (H₂S) gas.[4]

Reaction with Hydrochloric Acid:

As₂S₃(s) + 6HCl(aq) → 2AsCl₃(aq) + 3H₂S(g)[4]

Oxidizing acids, such as nitric acid (HNO₃), decompose arsenic trisulfide, leading to the

formation of arsenic acid (H₃AsO₄), sulfuric acid (H₂SO₄), and nitrogen oxides. This is not a

true dissolution but a chemical conversion into soluble species.

Solubility in Alkaline Solutions
Arsenic trisulfide is soluble in alkaline solutions, such as sodium hydroxide (NaOH) and

ammonium hydroxide (NH₄OH), as well as in solutions of alkali sulfides (e.g., Na₂S, NaSH).[3]

This enhanced solubility is due to the formation of soluble thioarsenite and arsenite complexes.
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Reaction with Sodium Hydroxide:

When boiled with NaOH, arsenic trisulfide forms sodium arsenite (Na₃AsO₃) and sodium

thioarsenite (Na₃AsS₃).[5]

As₂S₃(s) + 6NaOH(aq) → Na₃AsO₃(aq) + Na₃AsS₃(aq) + 3H₂O(l)[5]

Reaction with Sodium Sulfide:

In the presence of sulfide ions, arsenic trisulfide dissolves to form thioarsenite complexes, such

as the trithioarsenite anion (AsS₃³⁻).[6]

As₂S₃(s) + 3S²⁻(aq) → 2AsS₃³⁻(aq)

A study on alkaline sulfide leaching indicated that arsenic saturation points are between 38.5

and 58 g/L (as Arsenic), which suggests high solubility of the resulting thio-arsenate complexes

under these conditions.[7]

Solubility in Organic Solvents
Data on the solubility of arsenic trisulfide in organic solvents is limited. However, it has been

shown to be soluble in certain amine-based solvents.

Table 2: Quantitative Solubility of Arsenic Trisulfide in an Organic Solvent

Solvent
Concentration
Range (mol/L)

Temperature (°C) Reference

Ethylenediamine 0.020 - 6.10 Room Temperature [8]

The solubility in ethylenediamine is noteworthy and suggests potential applications in non-

aqueous systems. Further research is required to determine its solubility in a wider range of

common organic solvents like ethanol, methanol, acetone, and toluene.

Experimental Protocols for Solubility Determination
The determination of the solubility of a sparingly soluble substance like arsenic trisulfide

requires precise and standardized methodologies. The following protocols are based on
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internationally recognized guidelines.

General Principles
The experimental determination of solubility involves achieving a saturated solution of the

solute in the solvent at a specific temperature, followed by the quantitative analysis of the

solute concentration in the saturated solution.

OECD Test Guideline 105: Water Solubility
This guideline provides two primary methods for determining water solubility: the Column

Elution Method and the Flask Method.

3.2.1. Flask Method (for solubilities > 10⁻² g/L)

Apparatus: A constant temperature bath, a stirring device, a system for determining the

concentration of the solute, and vessels for equilibration.

Procedure: a. An excess amount of arsenic trisulfide is added to a known volume of the

solvent in a vessel. b. The vessel is agitated at a predetermined constant temperature until

equilibrium is reached. The time to reach equilibrium should be determined in a preliminary

test. c. After equilibrium, the solution is centrifuged or filtered to separate the undissolved

solid. d. The concentration of arsenic trisulfide in the clear aqueous phase is determined by a

suitable analytical method (e.g., atomic absorption spectroscopy, inductively coupled plasma

mass spectrometry). e. At least three replicate determinations are performed.

3.2.2. Column Elution Method (for solubilities < 10⁻² g/L)

Apparatus: A constant temperature bath, a column with a temperature jacket, a pump for

continuous flow of the solvent, and a collection system for the eluate.

Procedure: a. A solid support material in the column is coated with an excess of arsenic

trisulfide. b. The solvent is passed through the column at a constant temperature and a slow,

controlled flow rate. c. Successive fractions of the eluate are collected. d. The concentration

of arsenic trisulfide in each fraction is determined. e. A plateau in the concentration of

successive fractions indicates that saturation has been reached. The solubility is taken as

the mean of the concentrations in the plateau fractions.
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ASTM E1148: Standard Test Method for Measurements
of Aqueous Solubility
This standard is similar to the OECD guideline and describes methods for determining the

aqueous solubility of organic compounds, which can be adapted for inorganic compounds like

arsenic trisulfide. It emphasizes the importance of reaching equilibrium and ensuring the purity

of the compound and the solvent.

Visualizations
Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

arsenic trisulfide solubility using the flask method.
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General Experimental Workflow for Solubility Determination

Preparation

Equilibration

Separation

Analysis

Weigh excess As2S3

Combine As2S3 and solvent in vessel

Measure known volume of solvent

Agitate at constant temperature

Allow to reach equilibrium

Centrifuge or filter the saturated solution

Collect clear supernatant/filtrate

Determine As concentration (e.g., AAS, ICP-MS)

Calculate solubility

Click to download full resolution via product page

Caption: A flowchart of the flask method for solubility determination.
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Dissolution Pathways
The dissolution of arsenic trisulfide is not a simple physical process but involves chemical

transformations, particularly in acidic and alkaline media.

Dissolution Pathways of Arsenic Trisulfide

In Water In Hot HCl In NaOH In Alkali Sulfide

Arsenic Trisulfide (As2S3)
(Solid)

As³⁺(aq) + S²⁻(aq)
(Very low concentration)

H₂O

Arsenic Trichloride (AsCl₃)
(Soluble)

+ HCl (hot)

Sodium Arsenite (Na₃AsO₃)
(Soluble)

+ NaOH

Sodium Thioarsenite (Na₃AsS₃)
(Soluble)

+ NaOH

Thioarsenite ions (e.g., AsS₃³⁻)
(Soluble)

+ S²⁻

Hydrogen Sulfide (H₂S)
(Gas)

by-product

Click to download full resolution via product page

Caption: Chemical pathways for arsenic trisulfide dissolution.

Conclusion
The solubility of arsenic trisulfide is a complex subject, heavily influenced by the chemical

environment. While it is nearly insoluble in water, its reactivity with alkaline and certain acidic

solutions leads to the formation of soluble species, significantly increasing its apparent

solubility. The provided data and experimental protocols offer a foundational understanding for

researchers and professionals working with this compound. Further research is warranted to

expand the quantitative solubility data, especially in a broader range of organic solvents and

under varied temperature and concentration conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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